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Compound of Interest

Compound Name: Methylcymantrene

Cat. No.: B1676443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methylcymantrene, also known as methylcyclopentadienyl manganese tricarbonyl (MMT), is

an organometallic compound with a growing profile in medicinal chemistry and materials

science. Its unique "piano-stool" structure and reactivity make it a valuable building block for

novel therapeutic agents and functional materials. However, as with any specialized chemical,

a thorough understanding of its health and safety profile is paramount for its responsible

handling and application in a research and development setting. This guide provides an in-

depth overview of the known health and safety considerations for methylcymantrene,

supported by available data and recommended protocols.

Physicochemical and Toxicological Data
A clear understanding of the fundamental properties of a compound is the first step in a robust

safety assessment. The following tables summarize the key physicochemical and toxicological

data for methylcymantrene.
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Physicochemical Properties

IUPAC Name
Tricarbonyl((1,2,3,4,5-η)-1-methyl-2,4-

cyclopentadien-1-yl)manganese

Synonyms
Methylcyclopentadienyl manganese tricarbonyl,

MMT, MCMT

CAS Number 12108-13-3

Molecular Formula C₉H₇MnO₃

Molecular Weight 218.09 g/mol [1]

Appearance Yellow to dark-orange liquid

Odor Faint, pleasant odor

Boiling Point 449°F (232°C)

Melting Point 34°F (1°C)

Flash Point 230°F (110°C)

Vapor Pressure 7.3 mmHg at 212°F (100°C)

Specific Gravity 1.39

Solubility Slightly soluble in water

Acute Toxicity Data

LD50 (Intraperitoneal, Rat) 12.1 mg/kg.[2]

Inhalation Hazard Very toxic by inhalation.[3]

Ingestion Hazard

Very toxic if swallowed.[3] Animal experiments

suggest ingestion of less than 5 grams may be

fatal or cause serious health damage.[3]

Dermal Hazard
Toxic in contact with skin.[3] MMT penetrates

the skin rapidly.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/25511
https://pubmed.ncbi.nlm.nih.gov/3672550/
https://datasheets.scbt.com/sc-228587.pdf
https://datasheets.scbt.com/sc-228587.pdf
https://datasheets.scbt.com/sc-228587.pdf
https://datasheets.scbt.com/sc-228587.pdf
https://datasheets.scbt.com/sc-228587.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazard Information
Exposure to methylcymantrene can lead to a range of adverse health effects, from immediate

symptoms to potential long-term consequences.

Routes of Exposure and Symptoms:

Inhalation: Acute exposure can cause headache, slurred speech, a sensation of a "thick

tongue," giddiness, and nausea.[4] Chronic inhalation in animal studies has led to

inflammation of the airways and lungs.[3]

Ingestion: May lead to severely toxic effects.[3]

Skin Contact: Can cause skin irritation after prolonged or repeated exposure, leading to

redness, swelling, and scaling.[3] A small amount spilled on a worker's hand and wrist

reportedly caused systemic effects like a "thick tongue," giddiness, nausea, and headache

within minutes.[3]

Eye Contact: May cause eye irritation.[4]

Systemic and Long-Term Effects:

Neurological: Excitability, hyperactivity, muscle spasms, tremors, convulsions, and coma

have been noted as potential signs of exposure.[4] Animal studies with repeated inhalation

showed mild effects on the nervous system.[3]

Organ Toxicity: Animal studies have indicated potential damage to the lungs, liver, and

kidneys following repeated inhalation.[3]

Carcinogenicity: There is limited evidence of a carcinogenic effect, and not enough data is

available to make a definitive assessment.[3]

Cumulative Effects: There is a concern for substance accumulation in the body following

repeated or long-term occupational exposure.[3]

Experimental Protocols
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While specific, detailed experimental protocols for the synthesis and handling of

methylcymantrene are not readily available in the public domain, general procedures for

handling air- and light-sensitive organometallic compounds should be strictly followed. Below

are generalized protocols for toxicity assessment, drawing from studies on cymantrene

derivatives.[5][6]

General Protocol for In Vitro Cytotoxicity Assay:

Cell Culture: Maintain the desired cancer cell line (e.g., HL-60) in an appropriate culture

medium supplemented with fetal bovine serum and antibiotics, under standard conditions

(e.g., 37°C, 5% CO₂).

Compound Preparation: Dissolve methylcymantrene in a suitable solvent, such as dimethyl

sulfoxide (DMSO), to create a stock solution. Prepare serial dilutions of the stock solution in

the culture medium.

Cell Seeding: Seed the cells in 96-well plates at a predetermined density (e.g., 5 x 10⁴

cells/mL) and allow them to adhere overnight.

Treatment: Replace the medium with the prepared dilutions of methylcymantrene. Include a

vehicle control (DMSO alone) and a positive control (a known cytotoxic agent).

Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

Viability Assay: Assess cell viability using a standard method, such as the MTT or resazurin

assay.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) or growth inhibition

(GI₅₀) values by plotting cell viability against the compound concentration.

Signaling Pathways and Workflows
Logical Workflow for Chemical Health and Safety Assessment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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